![molecular formula C10H20N2O2 B6243686 rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate CAS No. 1902964-88-8](/img/no-structure.png)
rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate
Overview
Description
Rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate (rac-AMCB) is a cyclic carbamate compound that has a wide range of applications in scientific research. It has been used in various studies, from drug design and development to biochemical and physiological research.
Scientific Research Applications
Rac-AMCB has been used in a wide range of scientific research applications. It has been used in drug design and development, particularly in the synthesis of novel drugs and drug analogs. It has also been used in biochemical and physiological research, such as the study of enzyme activity and protein-protein interactions. In addition, rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate has been used in the study of molecular structure and the determination of molecular weights.
Mechanism of Action
Rac-AMCB acts as an inhibitor of enzymes, particularly those involved in the synthesis of proteins and nucleic acids. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition of enzyme activity can be used to study the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
Rac-AMCB has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes, including proteases, phosphatases, and kinases. It has also been shown to modulate the activity of transcription factors, which can affect gene expression. In addition, rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate has been shown to modulate the expression of various proteins, including those involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
The use of rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate in lab experiments has a number of advantages. It is relatively easy to synthesize, and the reaction can be carried out in aqueous solution at room temperature. In addition, rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate is a relatively stable compound and can be stored for extended periods of time. However, there are some limitations to the use of rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate in lab experiments. It can be difficult to obtain a pure sample of the compound, and the reaction time can be long.
Future Directions
There are a number of potential future directions for the use of rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate in scientific research. It could be used to study the structure and function of proteins, particularly those involved in signal transduction pathways. It could also be used to study the effects of drugs on enzyme activity and gene expression. Additionally, rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate could be used to study the effects of environmental toxins on biochemical and physiological processes. Finally, rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate could be used to develop novel drugs and drug analogs, as well as to study the effects of drugs on the body.
Synthesis Methods
Rac-AMCB is synthesized from a reaction between cyclobutyl amine and tert-butyl chloroformate. In this reaction, the cyclobutyl amine is treated with tert-butyl chloroformate in the presence of a base, such as sodium hydroxide, to form the cyclic carbamate. The reaction is carried out in an aqueous solution at room temperature and the reaction time is typically between 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate involves the protection of the amine group, followed by the formation of the cyclobutyl ring and subsequent deprotection of the amine group. The tert-butyl group is introduced at the end of the synthesis.", "Starting Materials": [ "Cyclobutanecarboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "2-aminocyclobutanemethanol", "tert-butyl chloroformate", "triethylamine", "dichloromethane", "diethyl ether", "water", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the amine group", "2-aminocyclobutanemethanol is dissolved in dichloromethane and triethylamine is added. The mixture is cooled to 0°C and tert-butyl chloroformate is added dropwise. The reaction mixture is stirred for 1 hour at room temperature. The resulting product is washed with water and dried over magnesium sulfate.", "Step 2: Formation of the cyclobutyl ring", "Cyclobutanecarboxylic acid is dissolved in dichloromethane and triethylamine is added. The mixture is cooled to 0°C and N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) are added. The reaction mixture is stirred for 1 hour at room temperature. The protected amine product from step 1 is added to the reaction mixture and stirred for 24 hours at room temperature. The resulting product is washed with water and dried over magnesium sulfate.", "Step 3: Deprotection of the amine group", "The product from step 2 is dissolved in diethyl ether and water is added. The mixture is stirred for 1 hour at room temperature. Sodium bicarbonate is added and the mixture is stirred for an additional 30 minutes. The organic layer is separated and dried over magnesium sulfate. The resulting product is purified by column chromatography to yield rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate." ] } | |
CAS RN |
1902964-88-8 |
Product Name |
rac-tert-butyl N-{[(1R,2S)-2-aminocyclobutyl]methyl}carbamate |
Molecular Formula |
C10H20N2O2 |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
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